Cas no 1335041-46-7 (3-(4-Aminophenyl)-N-methylbenzamide)

• Product Name: 3-(4-Aminophenyl)-N-methylbenzamide
• CAS No: 1335041-46-7
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD20441860
• CID: 1025058
• PubChem ID: 54758776
• Update Time: 2025-06-22

3-(4-Aminophenyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4'-Amino-N-methyl-[1,1'-biphenyl]-3-carboxamide
• 3-(4-aminophenyl)-N-methylbenzamide
• MFCD20441860
• 4'-Amino-N-methyl[1,1'-biphenyl]-3-carboxamide
• A888078
• DTXSID20716530
• BS-25376
• 1335041-46-7
• AKOS015888641
• SB77142
• 3-(4-Aminophenyl)-N-methylbenzamide

• MDL： MFCD20441860
• Inchi： 1S/C14H14N2O/c1-16-14(17)12-4-2-3-11(9-12)10-5-7-13(15)8-6-10/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： FXYJOGOGMBDLHT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC(=CC=1)N)NC

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 58.61000
• LogP: 3.45140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Aminophenyl)-N-methylbenzamide

Professional Introduction to 3-(4-Aminophenyl)-N-methylbenzamide (CAS No. 1335041-46-7)

3-(4-Aminophenyl)-N-methylbenzamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1335041-46-7, has garnered attention due to its structural similarity to several known bioactive molecules. The presence of both an amino group and a methyl-substituted benzamide moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>3-(4-Aminophenyl)-N-methylbenzamide molecule exhibits a distinct arrangement of functional groups that contribute to its reactivity and potential interactions with biological targets. The 4-amino group on the phenyl ring provides a site for hydrogen bonding, while the N-methylbenzamide moiety introduces a polar, amide-rich region that can interact with various protein receptors. This dual functionality has positioned the compound as a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>3-(4-Aminophenyl)-N-methylbenzamide. Studies have begun to uncover its potential role in modulating enzyme activity and receptor binding. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology research. The ability of the< strong>3-(4-Aminophenyl)-N-methylbenzamide structure to engage with these biological pathways makes it an attractive molecule for further investigation.

The< strong>CAS No. 1335041-46-7 designation ensures that researchers can reliably identify and source this compound for their experiments. The standardized numerical identifier is essential for maintaining consistency in scientific literature and patent filings. As such, the< strong>3-(4-Aminophenyl)-N-methylbenzamide CAS number serves as a crucial reference point for anyone involved in its synthesis, characterization, or application in drug development.

Advances in computational chemistry have also facilitated the study of< strong>3-(4-Aminophenyl)-N-methylbenzamide. Molecular docking simulations have been employed to predict how this compound might interact with specific protein targets, providing insights into its potential mechanism of action. These simulations often reveal binding affinities and preferred orientations that guide experimental design. By leveraging computational tools, researchers can optimize the< strong>3-(4-Aminophenyl)-N-methylbenzamide structure for enhanced efficacy and reduced toxicity.

The structural features of< strong>3-(4-Aminophenyl)-N-methylbenzamide also make it a valuable intermediate in synthetic chemistry. The presence of both an amino group and an amide bond allows for diverse chemical modifications, enabling the creation of analogues with tailored properties. Such modifications are crucial for fine-tuning pharmacological activity and improving pharmacokinetic profiles. The flexibility offered by the< strong>CAS No. 1335041-46-7 compound underscores its importance as a building block in medicinal chemistry.

In conclusion, the< strong>3-(4-Aminophenyl)-N-methylbenzamide, identified by its CAS number 1335041-46-7, represents a promising area of research within chemical biology and pharmaceutical development. Its unique structural attributes and potential biological functions make it a compelling subject for further exploration. As scientific understanding continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.